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Compound of Interest

Compound Name: BAY 1135626

Cat. No.: B15603177 Get Quote

St. Louis, MO – In the absence of a specific Safety Data Sheet (SDS) for the research

compound BAY 1135626, researchers, scientists, and drug development professionals are

advised to adopt a conservative approach, treating the substance as potentially hazardous.

The proper disposal of this and other novel chemical entities is paramount for ensuring

laboratory safety and environmental compliance. Adherence to institutional and regulatory

guidelines is mandatory.

The following step-by-step procedures are based on established best practices for the

management of hazardous laboratory waste and are intended to provide essential safety and

logistical information.

I. Immediate Safety and Handling Precautions
Before beginning any disposal process, it is crucial to be equipped with the appropriate

Personal Protective Equipment (PPE). Given the unknown toxicity profile of BAY 1135626, a

comprehensive PPE strategy is required to minimize exposure risk.

Table 1: Personal Protective Equipment (PPE) and Handling Guidelines
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Category Requirement Rationale

Eye Protection
Chemical splash goggles or a

full-face shield.

Protects against accidental

splashes of liquid waste or

airborne particles of solid

waste.

Hand Protection
Chemical-resistant gloves

(e.g., nitrile).

Prevents skin contact and

absorption.

Body Protection A lab coat, worn fully buttoned.
Protects clothing and skin from

contamination.

Work Area
A certified chemical fume

hood.

Minimizes inhalation of

potentially harmful vapors or

dust.

II. Step-by-Step Disposal Protocol
The disposal of BAY 1135626 must be managed through your institution's hazardous waste

program. Never dispose of this compound down the drain or in the regular trash.

Waste Characterization and Segregation:

Treat all materials contaminated with BAY 1135626 as hazardous waste.

Segregate waste into distinct containers based on physical state and chemical

compatibility:

Solid Waste: Unused or expired compound, contaminated labware (e.g., pipette tips,

weighing paper, gloves).

Liquid Waste: Solutions containing BAY 1135626. Further segregate based on the

solvent system (e.g., halogenated vs. non-halogenated organic solvents, aqueous

solutions). Do not mix incompatible waste streams.

Container Management:
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Use only approved, chemically compatible hazardous waste containers obtained from your

institution's Environmental Health and Safety (EHS) department.

Ensure containers are in good condition, with no leaks or cracks, and have a secure, tight-

fitting lid.

Keep containers closed at all times, except when adding waste.

Labeling:

Immediately label the waste container with the words "Hazardous Waste."

Clearly identify the contents, including the full chemical name "BAY 1135626" and any

solvents or other chemicals present with their approximate percentages.

Indicate the date when waste was first added to the container.

Storage:

Store waste containers in a designated Satellite Accumulation Area (SAA) within the

laboratory.

Ensure the SAA is at or near the point of waste generation and is under the control of

laboratory personnel.

Store containers in secondary containment to prevent spills.

Disposal of Contaminated Labware:

Sharps: Needles, scalpels, or other contaminated sharps must be placed in a designated,

puncture-proof sharps container for hazardous chemical waste.

Glassware: Contaminated glassware should be triple-rinsed with a suitable solvent. The

first two rinsates must be collected as hazardous liquid waste. After thorough rinsing, the

glassware may be disposed of according to institutional policy for clean lab glass.

Consumables: Contaminated plasticware, gloves, and other disposable items should be

collected in the designated solid hazardous waste container.
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Request for Pickup:

Once a waste container is full, or if the research project is complete, submit a hazardous

waste pickup request to your institution's EHS department.

Do not move hazardous waste containers from the laboratory. Trained EHS personnel will

collect them.

III. Experimental Protocols
As no specific experimental protocols for the disposal of BAY 1135626 are publicly available,

the primary "protocol" is the institutional hazardous waste management procedure. The critical

steps are the accurate characterization and labeling of the waste, followed by a formal request

for disposal by trained safety professionals.
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Disposal Workflow for BAY 1135626
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Caption: Disposal Workflow for a Novel Research Chemical.
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Disclaimer: This document provides general guidance for the disposal of a research chemical

for which a specific Safety Data Sheet is not available. It is not a substitute for institutional

protocols and regulatory requirements. Researchers must consult with their institution's

Environmental Health and Safety department for specific guidance and procedures applicable

to their location.

To cite this document: BenchChem. [Prudent Disposal of BAY 1135626: A Safety-First
Protocol for Research Professionals]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15603177#bay-1135626-proper-disposal-
procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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